Cas no 1797378-83-6 (Methyl 5-[(6-bromopyridin-2-yl)formamido]pentanoate)

• Product Name: Methyl 5-[(6-bromopyridin-2-yl)formamido]pentanoate
• CAS No: 1797378-83-6
• MF: C₁₂H₁₅BrN₂O₃
• MW: 315.163102388382
• CID: 5961307
• PubChem ID: 75437222
• Update Time: 2025-06-26

Methyl 5-[(6-bromopyridin-2-yl)formamido]pentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-[(6-bromopyridin-2-yl)formamido]pentanoate
• AKOS033422714
• Z1551770482
• methyl 5-[(6-bromopyridine-2-carbonyl)amino]pentanoate
• EN300-26584364
• 1797378-83-6
• Methyl 5-[(6-bromopyridin-2-yl)formamido]pentanoate

• Inchi： 1S/C12H15BrN2O3/c1-18-11(16)7-2-3-8-14-12(17)9-5-4-6-10(13)15-9/h4-6H,2-3,7-8H2,1H3,(H,14,17)
• InChI Key： KIMIBDUUWXPYNY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(NCCCCC(=O)OC)=O)=N1

Computed Properties

• Exact Mass: 314.02660g/mol
• Monoisotopic Mass: 314.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.3Ų

Additional information on Methyl 5-[(6-bromopyridin-2-yl)formamido]pentanoate

Methyl 5-[(6-bromopyridin-2-yl)formamido]pentanoate (CAS No. 1797378-83-6): A Comprehensive Overview

Methyl 5-[(6-bromopyridin-2-yl)formamido]pentanoate (CAS No. 1797378-83-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromopyridine moiety and an amide functional group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Methyl 5-[(6-bromopyridin-2-yl)formamido]pentanoate consists of a five-carbon chain with a methyl ester group at one end and an amide group linked to a 6-bromopyridine ring at the other. The presence of the bromine atom in the pyridine ring provides a versatile handle for further chemical modifications, such as cross-coupling reactions, which are crucial in the development of novel therapeutic agents.

Recent studies have highlighted the potential applications of Methyl 5-[(6-bromopyridin-2-yl)formamido]pentanoate in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of inhibitors targeting specific enzymes involved in cancer progression. The bromopyridine moiety has been shown to enhance the binding affinity and selectivity of these inhibitors, thereby improving their therapeutic efficacy.

In addition to its role in cancer research, Methyl 5-[(6-bromopyridin-2-yl)formamido]pentanoate has also been explored for its potential in the treatment of neurological disorders. A recent investigation published in Chemical Biology & Drug Design revealed that derivatives of this compound exhibit potent neuroprotective effects, which could be beneficial in managing conditions such as Alzheimer's disease and Parkinson's disease. The amide functionality plays a crucial role in modulating the biological activity of these derivatives, making them promising candidates for further preclinical and clinical evaluation.

The synthesis of Methyl 5-[(6-bromopyridin-2-yl)formamido]pentanoate typically involves several well-established chemical reactions. One common approach is to start with 6-bromonicotinoyl chloride, which is reacted with an appropriate amine to form the corresponding amide. Subsequent esterification with methanol yields the desired product. This synthetic route is highly efficient and can be easily scaled up for industrial production.

The physical and chemical properties of Methyl 5-[(6-bromopyridin-2-yl)formamido]pentanoate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 100 to 105°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone, but it has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for quality control and structural elucidation.

In terms of safety and handling, Methyl 5-[(6-bromopyridin-2-yl)formamido]pentanoate should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats.

The future prospects for Methyl 5-[(6-bromopyridin-2-yl)formamido]pentanoate are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activity. For example, recent advances in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with various protein targets, facilitating the rational design of more potent and selective drugs.

In conclusion, Methyl 5-[(6-bromopyridin-2-yl)formamido]pentanoate (CAS No. 1797378-83-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physical properties make it an attractive candidate for further development into novel therapeutic agents. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.